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Compound of Interest

Compound Name: Diethyl glutaconate

Cat. No.: B146653

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and detailed handling
precautions for diethyl glutaconate. The following sections summarize its chemical and
physical properties, outline potential hazards, and provide protocols for safe laboratory use,

emergency procedures, and proper disposal.

Chemical and Physical Properties

Diethyl glutaconate is a combustible liquid. A summary of its key quantitative data is
presented in the tables below for easy reference and comparison.

Table 1: Identification and Physical Properties
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Property Value Source
CAS Number 2049-67-4 [1][2][3]
Molecular Formula CoH1404 [2][3]
Molecular Weight 186.21 g/mol [11[3]
Appearance Liquid [1]
Boiling Point 236-238 °C [1]
Density 1.053 g/mL at 25 °C [1]
Refractive Index n20/D 1.446 [1]
Table 2: Safety and Hazard Information

Property Value Source
Flash Point 113 °C (235.4 °F) - closed cup [1]

Storage Class

10 - Combustible liquids

[1]

Water Hazard Class (WGK)

3

[1]

Hazard Identification and Toxicology

While specific toxicological studies on diethyl glutaconate are not readily available in the

public domain, its classification as a combustible liquid and its water hazard class indicate that

it must be handled with care. Based on general principles for handling laboratory chemicals,

the primary hazards are associated with its flammability and potential for causing irritation upon

contact.

Potential Health Effects:

o Eye Contact: May cause eye irritation.

o Skin Contact: May cause skin irritation upon prolonged or repeated contact.

 Inhalation: Vapors or mists may cause respiratory tract irritation.
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« Ingestion: The toxicological properties upon ingestion have not been fully investigated.

Due to the limited specific toxicity data, it is prudent to handle diethyl glutaconate as a
potentially hazardous substance and minimize all routes of exposure.

Experimental Protocols and Handling Precautions

Adherence to strict safety protocols is essential when working with diethyl glutaconate. The
following sections provide detailed methodologies for its safe handling in a laboratory setting.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling diethyl glutaconate to determine the
appropriate level of PPE. The following are minimum requirements:

o Eye Protection: Chemical safety goggles or a face shield.
o Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene).

» Skin and Body Protection: A flame-resistant laboratory coat, long pants, and closed-toe
shoes.

Engineering Controls

o Work with diethyl glutaconate should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.

e Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.

General Handling Workflow

The following diagram illustrates a generalized workflow for the safe handling of a combustible
liquid like diethyl glutaconate in a laboratory setting.
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General Laboratory Workflow for Handling Diethyl Glutaconate
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Logical Dependencies for Safe Handling

(Diethyl Glutaconate)

/. N\
H ard Assessment

(/ )( )

ntroI Measures

(“)( ) ( )

\

/
/S/afe WO& Procedur@\‘
Y «
(Proper Storage) (Waste DisposaD (Safe HandlingD

Minimized Risk of Exposure
and Accidents

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide on Diethyl Glutaconate:
Safety Data and Handling Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146653#diethyl-glutaconate-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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